Cas no 154590-43-9 (N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide)
![N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide structure](https://www.kuujia.com/scimg/cas/154590-43-9x300.png)
154590-43-9 structure
Product Name:N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide
CAS No:154590-43-9
Molecular Formula:C16H21N4O3F
Molecular Weight:336.36134
CID:65377
PubChem ID:18939356
N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide Properties
Names and Identifiers
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- N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide
- N-((3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl)methyl)acetamide
- SCHEMBL1498511
- SY289759
- 154590-43-9
- N-[[3-(3-fluoro-4-piperazin-1-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
- MFCD18089805
- DSRPYQXHWUDRBP-UHFFFAOYSA-N
- N-[3-(3-fluoro-4-piperazin-1-yl-phenyl)-2-oxo-oxazolidin-5-ylmethyl]-acetamide
- N-{[(5S)-3-[3-FLUORO-4-(PIPERAZIN-1-YL)PHENYL]-2-OXO-1,3-OXAZOLIDIN-5-YL]METHYL}ACETAMIDE
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- InChIKey: DSRPYQXHWUDRBP-UHFFFAOYSA-N
- Inchi: InChI=1S/C16H21FN4O3/c1-11(22)19-9-13-10-21(16(23)24-13)12-2-3-15(14(17)8-12)20-6-4-18-5-7-20/h2-3,8,13,18H,4-7,9-10H2,1H3,(H,19,22)
- SMILES: FC1=C(N2CCNCC2)C=CC(N2CC(CNC(=O)C)OC2=O)=C1
Computed Properties
- Exact Mass: 336.16000
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 4
- Monoisotopic Mass: 336.15976871g/mol
- Heavy Atom Count: 24
- Complexity: 472
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.4
- Topological Polar Surface Area: 73.9Ų
Experimental Properties
- LogP: 1.54630
- PSA: 73.91000
- Density: 1.273
N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide Related Literature
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Atsushi Yoshizawa,Keiko Kobayashi,Masatada Sato Chem. Commun., 2007, 257-259
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Chuan Ma,Yuko Saito,Tomohito Kameda,Toshiaki Yoshioka Green Chem., 2021,23, 6392-6404
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Carl Stefan Lehmann,Karl-Michael Weitzel Phys. Chem. Chem. Phys., 2020,22, 13707-13712
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4. Nanoscale Kirkendall effect for the synthesis of Bi2MoO6 boxes via a facile solution-phase method†Meng Shang,Wenzhong Wang,Jia Ren,Songmei Sun,Ling Zhang Nanoscale, 2011,3, 1474-1476
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Efe Ilker,Melihat Madran,Mine Konuk,Sondan Durukanoğlu Chem. Commun., 2018,54, 13583-13586
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Kai Wang,Kun Jia,Xiaobo Liu RSC Adv., 2015,5, 51975-51982
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Bingxu Huang,Dewei He,Guangxin Chen,Xin Ran,Wenjin Guo,Xingchi Kan,Wei Wang,Dianfeng Liu,Shoupeng Fu,Juxiong Liu Food Funct., 2018,9, 2735-2743
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Jameel M. Zayed,Frank Biedermann,Urs Rauwald,Oren A. Scherman Polym. Chem., 2010,1, 1434-1436
154590-43-9 (N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide) Related Products
- 165800-03-3(Linezolid)
- 1127120-38-0(Linezolid-d3)
- 165800-04-4((S)-N-((3-(3-Fluoro-4-(4-(2-hydroxyacetyl)piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl)methyl)acetamide)
- 872992-20-6(Acetamide, N-[[(5R)-3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl ]-)
- 908143-04-4(Bis-Linezolid)
- 368891-70-7(PNU 142586)
- 1219708-30-1(N,O-Desethylene Linezolid)
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